BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of Isobutyl Lactate: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isobutyl lactate

Cat. No.: B1209879

Ensuring the safe and compliant disposal of isobutyl lactate is critical for maintaining a secure
laboratory environment and protecting our ecosystem. This document provides a
comprehensive, step-by-step guide for researchers, scientists, and drug development
professionals on the proper handling and disposal of isobutyl lactate waste. Adherence to
these procedures will minimize risks and ensure compliance with hazardous waste regulations.

Immediate Safety and Handling Precautions

Isobutyl lactate is a flammable liquid and vapor that can cause skin and serious eye irritation.
[1][2] It is crucial to handle this chemical in a well-ventilated area and wear appropriate
personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and
a lab coat. In case of a spill, immediately evacuate the area, eliminate all ignition sources, and
absorb the spill with an inert material such as sand or earth.[2][3] Do not allow the chemical to
enter drains or surface water.[1][3]

Quantitative Data Summary

The following table summarizes key quantitative data for isobutyl lactate, critical for its safe
handling and disposal.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1209879?utm_src=pdf-interest
https://www.benchchem.com/product/b1209879?utm_src=pdf-body
https://www.benchchem.com/product/b1209879?utm_src=pdf-body
https://www.benchchem.com/product/b1209879?utm_src=pdf-body
https://www.eleph-citrics.com/knowledge/information/isobutyl-lactate-msds.html
https://www.sigmaaldrich.com/JP/fr/sds/aldrich/w244007?userType=undefined
https://www.sigmaaldrich.com/JP/fr/sds/aldrich/w244007?userType=undefined
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_n-butyl_lactate_220500_EU-EN_SDS.pdf
https://www.eleph-citrics.com/knowledge/information/isobutyl-lactate-msds.html
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_n-butyl_lactate_220500_EU-EN_SDS.pdf
https://www.benchchem.com/product/b1209879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value Source
CAS Number 597-85-5 [1]
Molecular Formula C7H1403 [1]
Flash Point 65.56 °C (150.00 °F) - Closed ]
Cup
Oral LD50 (Rat) > 4,000 mg/kg (Estimated) [1]
UN Number 1993 [1]
Hazard Class Flammable liquid [1]
Solubility in Water 42 g/L at 25 °C [5]

Step-by-Step Disposal Protocol

The disposal of isobutyl lactate is governed by federal, state, and local regulations, primarily
under the Resource Conservation and Recovery Act (RCRA) in the United States.[6][7] The
following protocol outlines the necessary steps for compliant disposal.

Step 1: Waste Identification and Determination

As soon as isobutyl lactate is designated as a waste product (i.e., no longer intended for use),
it must be treated as hazardous waste.[8] This includes unused, expired, or contaminated
isobutyl lactate, as well as any materials used to clean up spills.[8]

Step 2: Waste Segregation

Proper segregation is crucial to prevent dangerous chemical reactions.[9][10]

e Do not mix isobutyl lactate waste with incompatible materials such as strong oxidizing
agents, acids, or bases.[1]

o Keep isobutyl lactate waste separate from other waste streams, such as non-hazardous
waste, sharps, and radioactive waste.
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e Solid waste contaminated with isobutyl lactate (e.g., absorbent pads, gloves) should be
collected separately from liquid waste.[10]

Step 3: Container Selection and Labeling

The choice of container and proper labeling are critical for safety and compliance.

o Container: Use a chemically compatible container that is in good condition, with a secure,
leak-proof lid.[9] Plastic or glass containers are generally suitable.[10][11] The container
must be appropriate for flammable liquids.

e Labeling: As soon as waste is first added to the container, it must be labeled.[12] The label
must include:

o The words "Hazardous Waste"[12]
o The full chemical name: "Isobutyl Lactate"
o The specific hazard characteristics (e.g., "Flammable," "Irritant")[12]

o The date accumulation started.

Step 4: Waste Accumulation and Storage

Waste must be accumulated at or near the point of generation in a designated Satellite
Accumulation Area (SAA).[11][12]

The SAA must be under the control of laboratory personnel and within their line of sight.[12]

Keep the waste container tightly closed except when adding waste.[8][11]

Store the container in a well-ventilated area, away from heat, sparks, and open flames.[2]
[13]

Secondary containment, such as a spill tray, is required to capture any potential leaks.[9][10]

Step 5: Arranging for Disposal
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Hazardous waste must be removed from the laboratory by a licensed hazardous waste
contractor.[12]

» Do not dispose of isobutyl lactate down the drain or in the regular trash.[1][9]
» Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup.

o Ensure all paperwork, including a hazardous waste manifest, is completed accurately. The
manifest system tracks the waste from its point of generation to its final disposal ("cradle-to-
grave").[7][14]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
isobutyl lactate.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of isobutyl lactate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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